Cas no 1291487-83-6 (3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one)

• Product Name: 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one
• CAS No: 1291487-83-6
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 4916318
• Update Time: 2025-05-26

3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one
• 3-Amino-4-(3,4-dimethoxy-phenyl)-1-(4-fluoro-benzyl)-azetidin-2-one

• Inchi： 1S/C18H19FN2O3/c1-23-14-8-5-12(9-15(14)24-2)17-16(20)18(22)21(17)10-11-3-6-13(19)7-4-11/h3-9,16-17H,10,20H2,1-2H3
• InChI Key： BRDHYEAURDXBIC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C(C1C1C=CC(=C(C=1)OC)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 442
• XLogP3: 1.7
• Topological Polar Surface Area: 64.8

Additional information on 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one

Professional Introduction to Compound with CAS No. 1291487-83-6 and Product Name: 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one

The compound with the CAS number 1291487-83-6 and the product name 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential pharmacological properties. The presence of multiple functional groups, including an amino group, dimethoxyphenyl moiety, and a fluorobenzyl substituent, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of azetidinone derivatives in the development of novel therapeutic agents. The azetidinone core structure is known for its versatility in mimicking natural bioactive scaffolds, making it an attractive scaffold for medicinal chemists. The specific substitution pattern in 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one enhances its interactions with biological targets, potentially leading to improved efficacy and selectivity. This compound’s design aligns with the current trend toward rational drug design, where structural modifications are carefully tailored to optimize pharmacokinetic and pharmacodynamic profiles.

The 3-amino group in the molecule plays a crucial role in its reactivity and binding affinity. Amino groups are well-known for their ability to form hydrogen bonds, which can be critical for stabilizing interactions with biological targets such as enzymes and receptors. In addition, the 3,4-dimethoxyphenyl moiety contributes to the compound’s lipophilicity and may influence its solubility and membrane permeability. These properties are essential for ensuring that the drug reaches its target site effectively within the body.

The 1-(4-fluorobenzyl) substituent adds another layer of complexity to the compound’s structure. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability and binding affinity. The presence of a fluorobenzyl group can enhance the compound’s metabolic resistance and improve its interaction with biological targets, potentially leading to a more favorable pharmacokinetic profile. This substitution pattern is particularly relevant in the context of modern drug discovery, where optimizing metabolic stability is a key consideration.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize the properties of novel compounds. The structural features of 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one make it an excellent candidate for virtual screening and molecular modeling studies. These approaches can help identify potential lead compounds and guide further optimization efforts. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce the time and resources required to develop new therapeutic agents.

Moreover, the synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired structural complexity. These synthetic strategies not only highlight the ingenuity of modern chemical methodology but also provide valuable insights into how complex molecules can be constructed efficiently.

The potential applications of 3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one extend across multiple therapeutic areas. Its unique structural features suggest that it may exhibit activity against a range of biological targets, including enzymes involved in disease pathways such as inflammation, cancer, and neurodegeneration. Preclinical studies are currently underway to evaluate its efficacy and safety profile in relevant disease models. These studies will provide critical data to support further development efforts and pave the way for potential clinical translation.

In conclusion,3-Amino-4-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)azetidin-2-one represents a promising candidate for therapeutic development due to its innovative structure and potential pharmacological properties. The combination of advanced synthetic methodologies with computational drug design approaches has positioned this compound as a valuable asset in modern medicinal chemistry. As research continues to uncover new applications for azetidinone derivatives,1291487-83-6 may play a pivotal role in shaping future treatments for various diseases.